![molecular formula C15H13ClFNO4S B2956934 Methyl N-(3-chloro-4-fluorophenyl)-N-(phenylsulfonyl)glycinate CAS No. 863187-31-9](/img/structure/B2956934.png)
Methyl N-(3-chloro-4-fluorophenyl)-N-(phenylsulfonyl)glycinate
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Description
Methyl N-(3-chloro-4-fluorophenyl)-N-(phenylsulfonyl)glycinate is a useful research compound. Its molecular formula is C15H13ClFNO4S and its molecular weight is 357.78. The purity is usually 95%.
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Scientific Research Applications
Guanidinium-Functionalized Polymer Electrolytes
Guanidinium-functionalized poly(arylene ether sulfone) anion exchange polymer electrolytes have been developed through an activated fluorophenyl-amine reaction. This method provides precise control over the cation functionality, directly incorporating guanidinium into stable phenyl rings without harmful side reactions, showcasing an innovative application in polymer electrolyte synthesis (Kim et al., 2011).
Osteoclastogenesis Inhibition
Research on N-phenyl-methylsulfonyl-amido-acetamide (PMSA) and its derivatives has shown promising results in inhibiting osteoclast differentiation, a key factor in osteoporosis. This study highlights the therapeutic potential of PMSA, particularly PMSA-5-Cl, in preventing bone loss associated with postmenopausal osteoporosis (Cho et al., 2020).
Electroactive Polymers for Capacitors
The synthesis of electroactive polymers from derivatives including 3-(4-fluorophenyl)thiophene and their application in electrochemical capacitors highlights their potential in energy storage technologies. This research demonstrates significant advancements in the development of high-performance capacitors (Ferraris et al., 1998).
Solid-State Supercapacitors
The development of an inorganic gel polymer electrolyte for solid-state supercapacitors, incorporating an ionic liquid mixture into a SiO2 matrix, marks a significant step in creating safer and more efficient energy storage devices. This research showcases the capabilities of ionogels in enhancing ionic conductivity across a wide temperature range (Nègre et al., 2016).
Methylsulfonyl Metabolites in Human Tissues
The identification of methylsulfonyl metabolites of chlorinated biphenyls and DDE in human tissues provides critical insights into the bioaccumulation and potential health impacts of persistent organic pollutants. This research contributes to our understanding of the environmental and health implications of these compounds (Weistrand & Norén, 1997).
Properties
IUPAC Name |
methyl 2-[N-(benzenesulfonyl)-3-chloro-4-fluoroanilino]acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13ClFNO4S/c1-22-15(19)10-18(11-7-8-14(17)13(16)9-11)23(20,21)12-5-3-2-4-6-12/h2-9H,10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SKLJLXPEAOQCQY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CN(C1=CC(=C(C=C1)F)Cl)S(=O)(=O)C2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13ClFNO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
357.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.